Cas no 1832-64-0 (4-Nitrophenyl methylphosphonate)

• Product Name: 4-Nitrophenyl methylphosphonate
• CAS No: 1832-64-0
• MF: C₇H₇NO₅P
• MW: 216.107942819595
• MDL: MFCD32206322
• CID: 1377090
• PubChem ID: 46224543
• Update Time: 2025-09-26

4-Nitrophenyl methylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, mono(4-nitrophenyl) ester
• methyl-(4-nitrophenoxy)phosphinate
• 4-nitrophenyl methylphosphonate
• Epitope ID:161504
• SCHEMBL1899446
• CHEBI:44940
• DTXSID50673142
• 1832-64-0
• Phosphonic acid, P-methyl-, mono(4-nitrophenyl) ester
• Q27120585
• D92933
• 4-Nitrophenyl methylphosphonate

• MDL： MFCD32206322
• Inchi： 1S/C7H8NO5P/c1-14(11,12)13-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,11,12)/p-1
• InChI Key： VJPXTXIEAOSJBR-UHFFFAOYSA-M
• SMILES： P(C)(=O)([O-])OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.00621
• Monoisotopic Mass: 216.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2
• XLogP3: 0.5

Experimental Properties

• PSA: 92.5
• LogP: 2.75020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitrophenyl methylphosphonate

4-Nitrophenyl Methylphosphonate: A Comprehensive Overview

4-Nitrophenyl methylphosphonate, also known by its CAS number CAS No. 1832-64-0, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in modern research.

The structure of 4-nitrophenyl methylphosphonate consists of a methyl group attached to a phosphorus atom, which is further connected to a nitro-substituted phenyl ring. The presence of the nitro group (-NO₂) on the aromatic ring imparts distinct electronic properties, making this compound highly reactive under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of new pharmaceutical agents.

One of the most notable advancements in the study of 4-nitrophenyl methylphosphonate involves its application in asymmetric catalysis. Researchers have demonstrated that this compound can act as a chiral ligand in transition metal-catalyzed reactions, facilitating the synthesis of enantioselective products. This discovery has opened new avenues for the production of chiral drugs and fine chemicals, which are critical in the pharmaceutical industry.

In addition to its catalytic applications, 4-nitrophenyl methylphosphonate has been explored for its potential in materials science. Recent investigations have shown that this compound can serve as a precursor for the synthesis of advanced materials, such as phosphorus-containing polymers and hybrid organic-inorganic materials. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in electronics, optics, and energy storage.

The synthesis of 4-nitrophenyl methylphosphonate has also been optimized through green chemistry approaches. By employing environmentally friendly solvents and catalysts, researchers have developed more sustainable methods for producing this compound. These advancements not only reduce the environmental impact but also enhance the scalability of production processes.

Furthermore, recent studies have focused on understanding the biological activity of 4-nitrophenyl methylphosphonate. Preclinical experiments have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties, suggesting its potential as a therapeutic agent in treating chronic inflammatory diseases. However, further research is required to fully elucidate its pharmacokinetics and toxicity profile.

In conclusion, 4-nitrophenyl methylphosphonate, with its CAS number CAS No. 1832-64-0, remains a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, catalyst in asymmetric synthesis, and precursor in materials science underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to scientific advancements.